Cas no 70918-17-1 ((R)-Doxazosin)

(R)-Doxazosin Properties

Names and Identifiers

• R-Doxazosin
• (R)-Doxazosin
• R-DOXAZOSIN INTERMEDIATE
• R-Doxazosin R
• 70918-17-1
• (R)-1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-[(2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl]-piperazine
• NCGC00018158-01
• CHEMBL1363589
• SCHEMBL97513
• (4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl)((2R)-2,3-dihydro-1,4-benzodioxin-2-yl)methanone
• HMS2233L12
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-((2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl)-, (R)-
• NCGC00018158-04
• F6HQ441M9W
• EN300-19631171
• [4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-[(3R)-2,3-dihydro-1,4-benzodioxin-3-yl]methanone
• SMR000550476
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-[(3R)-2,3-dihydro-1,4-benzodioxin-3-yl]methanone
• PD132712
• 2-{4-[(2R)-2,3-dihydro-1,4-benzodioxine-2-carbonyl]piperazin-1-yl}-6,7-dimethoxyquinazolin-4-amine
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(((2R)-2,3-dihydro-1,4-benzodioxin-2-yl)carbonyl)-
• CHEBI:95247
• Methanone, (4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl)((2R)-2,3-dihydro-1,4-benzodioxin-2-yl)-
• (R)-(4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone
• MLS001165720
• Doxazosin, (R)-
• UNII-F6HQ441M9W
• Q27167084
• +Expand

• MDL： MFCD15071204
• InChIKey： RUZYUOTYCVRMRZ-HXUWFJFHSA-N
• Inchi： InChI=1S/C23H25N5O5/c1-30-18-11-14-15(12-19(18)31-2)25-23(26-21(14)24)28-9-7-27(8-10-28)22(29)20-13-32-16-5-3-4-6-17(16)33-20/h3-6,11-12,20H,7-10,13H2,1-2H3,(H2,24,25,26)/t20-/m1/s1
• SMILES： COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4COC5=CC=CC=C5O4)N)OC

Computed Properties

• Exact Mass: 451.18556891g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 451.18556891g/mol
• Heavy Atom Count: 33
• Complexity: 678
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų